ethyl 2,3-dimethyl-1-(2-phenylethyl)-1H-indole-5-carboxylate

• Molecular Formula: C21H23NO2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: ethyl 2,3-dimethyl-1-(2-phenylethyl)indole-5-carboxylate
• InChI: InChI=1S/C21H23NO2/c1-4-24-21(23)18-10-11-20-19(14-18)15(2)16(3)22(20)13-12-17-8-6-5-7-9-17/h5-11,14H,4,12-13H2,1-3H3
• InChI Key: QAGUAOKIDMLKEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=C2C)C)CCC3=CC=CC=C3

Description

Ethyl 2,3-dimethyl-1-(2-phenylethyl)-1H-indole-5-carboxylate is a useful research compound. Its molecular formula is C21H23NO2 and its molecular weight is 321.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 211 mg portion of ethyl 2,3-dimethyl-1H-indole-5-carboxylate was dissolved in 10 ml of toluene, and 0.232 ml of 2-phenylethanol and 224 mg of cyanomethylene trimethylphospholan were added at room temperature, followed by stirring at 100° C. for 17 hours. After evaporation of the solvent under a reduced pressure, the residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:49 to 1:9) to obtain 107 mg of ethyl 2,3-dimethyl-1-(2-phenylethyl)-1H-indole-5-carboxylate as a colorless oily material.